Cas no 466635-66-5 (1,3-Benzenediol, 2-ethynyl- (9CI))

1,3-Benzenediol, 2-ethynyl- (9CI) structure
466635-66-5 structure
Product Name:1,3-Benzenediol, 2-ethynyl- (9CI)
CAS No:466635-66-5
MF:C8H6O2
MW:134.13204240799
CID:1016989
PubChem ID:45079202
Update Time:2025-04-20

1,3-Benzenediol, 2-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 2-ethynyl- (9CI)
    • DB-278849
    • 466635-66-5
    • 1,3-BENZENEDIOL, 2-ETHYNYL-
    • SCHEMBL18429861
    • Inchi: 1S/C8H6O2/c1-2-6-7(9)4-3-5-8(6)10/h1,3-5,9-10H
    • InChI Key: VXAREKOIINMFAF-UHFFFAOYSA-N
    • SMILES: OC1C=CC=C(C=1C#C)O

Computed Properties

  • Exact Mass: 134.036779430g/mol
  • Monoisotopic Mass: 134.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų
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